Cas no 1131614-88-4 (Ethyl 3-iodo-4-morpholinobenzoate)

Ethyl 3-iodo-4-morpholinobenzoate structure

1131614-88-4 structure

Product Name:Ethyl 3-iodo-4-morpholinobenzoate

CAS No:1131614-88-4

MF:C₁₃H₁₆INO₃

MW:361.17551612854

CID:1030580

PubChem ID:44829069

Update Time:2025-04-20

Ethyl 3-iodo-4-morpholinobenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-iodo-4-morpholinobenzoate
- ethyl 3-iodo-4-morpholin-4-ylbenzoate
- Ethyl3-iodo-4-morpholinobenzoate
- Ethyl 3-iodo-4-(morpholin-4-yl)benzoate
- ethyl 3-iodo-4-morpholino-benzoate
- DTXSID60661156
- A802930
- 1131614-88-4
- DB-060448
- AKOS015843510
- Inchi： 1S/C13H16INO3/c1-2-18-13(16)10-3-4-12(11(14)9-10)15-5-7-17-8-6-15/h3-4,9H,2,5-8H2,1H3
- InChI Key： HAEHRAFXUFJNFS-UHFFFAOYSA-N
- SMILES： IC1C=C(C(=O)OCC)C=CC=1N1CCOCC1

Computed Properties

Exact Mass: 361.01749g/mol
Monoisotopic Mass: 361.01749g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 281
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 38.8Å²

Ethyl 3-iodo-4-morpholinobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM159414-1g	ethyl 3-iodo-4-morpholinobenzoate	1131614-88-4	95%	1g	$557	2021-08-05
Alichem	A019098301-1g	Ethyl 3-iodo-4-morpholinobenzoate	1131614-88-4	95%	1g	$499.20	2023-09-04
Chemenu	CM159414-1g	ethyl 3-iodo-4-morpholinobenzoate	1131614-88-4	95%	1g	$504	2023-02-19
Ambeed	A494235-1g	Ethyl 3-iodo-4-morpholinobenzoate	1131614-88-4	95+%	1g	$475.0	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1757760-1g	Ethyl 3-iodo-4-morpholinobenzoate	1131614-88-4	98%	1g	￥4987.00	2024-08-09

Ethyl 3-iodo-4-morpholinobenzoate Related Literature

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2. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
3. An apparatus for determining small amounts of alchohol in sour milk and urine

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4. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
5. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450

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